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Frequently Asked Questions

1. Why does foramsulfuron sometimes fail to control woolly cupgrass? Research indicates that

while foramsulfuron is absorbed effectively by woolly cupgrass, the plant can rapidly metabolize it

into non-phytotoxic compounds. This detoxification is a key mechanism for its survival [1].

2. What is the most critical factor for improving foramsulfuron efficacy on woolly cupgrass?

Adjuvant selection is paramount. The choice of adjuvant significantly influences foliar absorption

and, consequently, the level of control [1].

Highly Effective Adjuvants: Methylated seed oil (MSO) or MSO combined with 28% urea
ammonium nitrate (UAN) resulted in high levels of absorption (up to 90%) and control (90% or

greater) in related grass weeds like giant foxtail [1].
Ineffective Adjuvants: Crop oil concentrate (COC) or nonionic surfactant (NIS) alone provided

poor control (only 20%). However, adding 28% UAN to these adjuvants significantly improved
efficacy [1].

3. Are there other effective herbicides for woolly cupgrass control? Yes, other herbicide solutions

are available. For example, Balance Flexx (a Group 27 herbicide) is indicated for controlling tough

grasses like woolly cupgrass in corn [2]. Implementing a program that uses multiple, effective

herbicide modes of action is a core resistance management strategy [3].
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Adjuvant Efficacy and Absorption Study

This protocol is based on greenhouse and laboratory studies examining the activity and foliar absorption of

foramsulfuron in giant foxtail and woolly cupgrass [1].

Objective: To quantify the effect of different adjuvant combinations on the absorption and efficacy of

foramsulfuron.

Method Summary:

Plant Material: Giant foxtail (Setaria faberi) and woolly cupgrass (Eriochloa villosa) plants grown to
an appropriate post-emergence stage.

Herbicide Application: Application of foramsulfuron at a standard field rate.
Adjuvant Treatments: The herbicide was applied with various adjuvant combinations:

Methylated Seed Oil (MSO)
MSO + 28% UAN

Crop Oil Concentrate (COC)
COC + 28% UAN

Nonionic Surfactant (NIS)
NIS + 28% UAN

Absorption Measurement: Foliar absorption was quantified using radiolabeled 14C-foramsulfuron,
with measurements taken at 2, 4, and 24 hours after treatment (HAT) [1].

Efficacy Assessment: Visual control percentages were assessed.
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Start Experiment

Prepare Plant Material:
• Giant Foxtail
• Woolly Cupgrass

Apply Treatments:
• Foramsulfuron + Adjuvants
• Use 14C-foramsulfuron for absorption track

Measure Absorption

2 HAT 4 HAT 24 HAT

Assess Herbicide Efficacy:
Visual Control (%)

Analyze Data:
Correlate absorption with control

Click to download full resolution via product page

Experimental Workflow for Adjuvant Efficacy

Summary of Key Quantitative Findings:
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Adjuvant
Giant
Foxtail
Control

14C-Foramsulfuron
Absorption in Giant Foxtail
(24 HAT)

Notes

MSO or MSO +
28% UAN

90% or
greater [1]

90% [1] Maximum absorption reached
4 HAT [1].

COC or NIS alone 20% [1] 35% [1] Poor performance without
UAN.

COC + 28% UAN 90% [1] Information missing Adding UAN to COC
dramatically improved control.

NIS + 28% UAN 85% [1] Information missing Adding UAN to NIS
dramatically improved control.

All Adjuvants on
Woolly Cupgrass

Poor control
[1]

Up to 84% (MSO+UAN, 2 HAT)
[1]

Rapid absorption but poor
control, suggesting

metabolism is key.

Resistance Management and Integrated Control

Woolly cupgrass is a highly competitive and invasive weed, and reliance on a single herbicide mode of

action increases the risk of resistance development [4] [5] [3].

Key Strategies:

Rotate Herbicide Modes of Action: Use herbicides from different HRAC groups (e.g., Group 27,

Group 15) in sequence to reduce selection pressure [2] [3].
Use Effective Tank Mixes: Apply foramsulfuron in a tank mix with another herbicide effective on

woolly cupgrass that has a different mode of action [3].
Implement Cultural Controls: Combine chemical control with practices such as using competitive

crop varieties, varying sowing times, and managing weed seed banks at harvest [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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